Cas no 65267-38-1 (2-(4-chlorophenyl)[1,2,4]triazolo[1,5-a]pyrimidine)

• Product Name: 2-(4-chlorophenyl)[1,2,4]triazolo[1,5-a]pyrimidine
• CAS No: 65267-38-1
• MF: C₁₁H₇ClN₄
• MW: 230.653080224991
• CID: 961680
• PubChem ID: 327265
• Update Time: 2025-04-19

2-(4-chlorophenyl)[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)[1,2,4]triazolo[1,5-a]pyrimidine
• 2-(4-chlorophenyl)-[1,2,4]triazolo[1,5-a]pyrimidine
• DTXSID30316287
• NSC-301661
• SCHEMBL19534096
• NSC301661
• 65267-38-1

• Inchi： 1S/C11H7ClN4/c12-9-4-2-8(3-5-9)10-14-11-13-6-1-7-16(11)15-10/h1-7H
• InChI Key： MRPUMSPLZXTYCU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1N=C2N=CC=CN2N=1

Computed Properties

• Exact Mass: 230.03611
• Monoisotopic Mass: 230.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.08